Cas no 2228950-94-3 (2-methoxy-3-(2,3,6-trifluorophenyl)propanoic acid)

2-Methoxy-3-(2,3,6-trifluorophenyl)propanoic acid is a fluorinated aromatic compound featuring a methoxy-substituted propanoic acid moiety. Its unique structure, incorporating a 2,3,6-trifluorophenyl group, enhances its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms improves metabolic stability and lipophilicity, making it valuable for designing bioactive molecules. The methoxy group further modulates electronic and steric properties, facilitating selective chemical transformations. This compound is particularly useful in the development of enzyme inhibitors or receptor modulators due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. Its high purity and well-defined stereochemistry ensure reproducibility in research applications.
2-methoxy-3-(2,3,6-trifluorophenyl)propanoic acid structure
2228950-94-3 structure
Product Name:2-methoxy-3-(2,3,6-trifluorophenyl)propanoic acid
CAS No:2228950-94-3
MF:C10H9F3O3
MW:234.171873807907
CID:6170436
PubChem ID:165663277
Update Time:2025-07-02

2-methoxy-3-(2,3,6-trifluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-3-(2,3,6-trifluorophenyl)propanoic acid
    • EN300-1791016
    • 2228950-94-3
    • Inchi: 1S/C10H9F3O3/c1-16-8(10(14)15)4-5-6(11)2-3-7(12)9(5)13/h2-3,8H,4H2,1H3,(H,14,15)
    • InChI Key: GPRGSHNPDUDUTM-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=C(C=1CC(C(=O)O)OC)F)F

Computed Properties

  • Exact Mass: 234.05037863g/mol
  • Monoisotopic Mass: 234.05037863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 46.5Ų

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2-methoxy-3-(2,3,6-trifluorophenyl)propanoic acid Related Literature

Additional information on 2-methoxy-3-(2,3,6-trifluorophenyl)propanoic acid

Comprehensive Overview of 2-Methoxy-3-(2,3,6-trifluorophenyl)propanoic Acid (CAS No. 2228950-94-3)

2-Methoxy-3-(2,3,6-trifluorophenyl)propanoic acid (CAS No. 2228950-94-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of arylpropanoic acids, which are known for their versatile applications in drug development and material science. The presence of methoxy and trifluorophenyl groups in its structure enhances its reactivity and potential utility in synthetic chemistry. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its unique electronic and steric properties.

In recent years, the demand for fluorinated compounds like 2-methoxy-3-(2,3,6-trifluorophenyl)propanoic acid has surged due to their enhanced metabolic stability and bioavailability. These properties make them ideal candidates for drug discovery and medicinal chemistry. A growing trend in AI-driven molecular design has further highlighted the importance of such compounds, as they are frequently used in virtual screening and machine learning models to predict drug-likeness. The compound’s CAS No. 2228950-94-3 is often searched in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial research.

The synthesis of 2-methoxy-3-(2,3,6-trifluorophenyl)propanoic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and ester hydrolysis. Its structural motif is reminiscent of several nonsteroidal anti-inflammatory drugs (NSAIDs), which has led to investigations into its potential anti-inflammatory and analgesic properties. Additionally, the compound’s fluorine atoms contribute to its lipophilicity, a critical factor in central nervous system (CNS) drug development. This aligns with current industry focus on blood-brain barrier permeability and targeted drug delivery.

From an environmental perspective, fluorinated organic compounds are under scrutiny due to their persistence in ecosystems. However, 2-methoxy-3-(2,3,6-trifluorophenyl)propanoic acid is primarily used in controlled laboratory settings, minimizing ecological risks. Its applications extend to crop protection, where fluorinated derivatives are explored for their pesticidal activity. This aligns with the global push for sustainable agriculture and green chemistry initiatives, making it a topic of interest in agrochemical innovation.

In summary, 2-methoxy-3-(2,3,6-trifluorophenyl)propanoic acid (CAS No. 2228950-94-3) is a promising compound with multifaceted applications. Its structural uniqueness and functional versatility position it as a valuable asset in pharmaceutical R&D, material science, and agrochemical advancements. As research continues to uncover its potential, this compound is likely to remain a focal point in high-throughput screening and precision medicine endeavors.

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